2,2-dicyclopentylethan-1-amine hydrochloride
Overview
Description
Chemical Reactions Analysis
Amines, in general, can undergo a variety of chemical reactions. For example, they can be converted into alkenes by an elimination reaction .Physical And Chemical Properties Analysis
Amines have certain common physical and chemical properties. For example, primary and secondary amines can engage in hydrogen bonding with water . The solubility of amines in water generally decreases with increasing molar mass .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,2-dicyclopentylethan-1-amine hydrochloride involves the reaction of cyclopentylmagnesium bromide with 1,1-dicyclohexylethylene followed by reduction with lithium aluminum hydride and quaternization with hydrochloric acid.", "Starting Materials": [ "Cyclopentylmagnesium bromide", "1,1-dicyclohexylethylene", "Lithium aluminum hydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopentylmagnesium bromide is prepared by reacting cyclopentyl bromide with magnesium in diethyl ether.", "Step 2: 1,1-dicyclohexylethylene is added to the reaction mixture of cyclopentylmagnesium bromide in diethyl ether and the mixture is stirred at room temperature for several hours.", "Step 3: The reaction mixture is then quenched with water and extracted with diethyl ether. The organic layer is dried over magnesium sulfate and concentrated under reduced pressure to obtain the crude product.", "Step 4: The crude product is then dissolved in tetrahydrofuran and added dropwise to a solution of lithium aluminum hydride in tetrahydrofuran at -78°C. The reaction mixture is stirred at room temperature for several hours and then quenched with water.", "Step 5: The resulting mixture is extracted with diethyl ether and the organic layer is dried over magnesium sulfate and concentrated under reduced pressure to obtain the crude amine.", "Step 6: The crude amine is dissolved in hydrochloric acid and the resulting solution is stirred at room temperature for several hours. The product is then filtered, washed with water, and dried under vacuum to obtain 2,2-dicyclopentylethan-1-amine hydrochloride." ] } | |
CAS RN |
2375268-63-4 |
Product Name |
2,2-dicyclopentylethan-1-amine hydrochloride |
Molecular Formula |
C12H24ClN |
Molecular Weight |
217.8 |
Purity |
95 |
Origin of Product |
United States |
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